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Compound of Interest

Compound Name: Ethyl 4-pyridylacetate

Cat. No.: B032410

CAS Number: 54401-85-3 Molecular Formula: CoeH11NO2

This technical guide provides an in-depth overview of Ethyl 4-pyridylacetate, a versatile
building block in medicinal chemistry and drug development. The document is intended for
researchers, scientists, and professionals in the pharmaceutical industry, offering a
comprehensive summary of its chemical properties, synthesis, and applications, with a focus
on its role as a precursor in the development of therapeutic agents.

Core Chemical and Physical Data

Ethyl 4-pyridylacetate is a pyridine derivative with a molecular weight of 165.19 g/mol .[1] It is
a key intermediate in the synthesis of a variety of more complex molecules. A summary of its
key physicochemical properties is presented in the table below.
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Property Value Source

CAS Number 54401-85-3 [1]

Molecular Formula CoH11NO:2 [1]

Molecular Weight 165.19 g/mol [1]
Appearance Colorless to off-white liquid ChemicalBook
Melting Point 18-19 °C ChemicalBook
Boiling Point 127-128 °C at 14 mmHg ChemicalBook
Density 1.079 g/mL at 25 °C ChemicalBook

Refractive Index

1.499 at 20 °C

ChemicalBook

Synthesis of Ethyl 4-pyridylacetate

A common method for the synthesis of Ethyl 4-pyridylacetate is through the Fischer

esterification of 4-pyridylacetic acid with ethanol in the presence of a strong acid catalyst.

Experimental Protocol: Esterification of 4-Pyridylacetic

Acid

Materials:

Ethyl acetate

Procedure:

4-Pyridylacetic acid

Anhydrous ethanol

Concentrated sulfuric acid

Sodium hydroxide solution

Saturated aqueous sodium carbonate
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e A solution of 4-pyridylacetic acid is prepared in anhydrous ethanol.
e Concentrated sulfuric acid is carefully added to the solution.

e The mixture is refluxed for 18 hours.

« Aifter reflux, the solution is cooled to 0 °C.

e The cooled solution is neutralized by the addition of sodium hydroxide solution and saturated
agueous sodium carbonate.

e The product is extracted with ethyl acetate.

The ethyl acetate extract is concentrated in vacuo to yield Ethyl 4-pyridylacetate.

Applications in Drug Development

Ethyl 4-pyridylacetate serves as a crucial starting material in the synthesis of several classes
of pharmaceutical compounds. Its pyridine ring and reactive ester group allow for a variety of
chemical modifications, making it a valuable scaffold in medicinal chemistry.

Precursor to Rogletimide (Aromatase Inhibitor)

Ethyl 4-pyridylacetate is a key precursor in the synthesis of Rogletimide, a non-steroidal
aromatase inhibitor that has been investigated for the treatment of breast cancer.[2] The
synthesis involves the base-catalyzed alkylation of Ethyl 4-pyridylacetate, followed by a
conjugate addition and intramolecular cyclization.[2]

Intermediate for Phosphodiesterase 4 (PDE4) Inhibitors

This compound is also utilized as a reactant in the synthesis of triarylethane
phosphodiesterase 4 (PDE4) inhibitors.[3] PDE4 inhibitors are a class of drugs with anti-
inflammatory effects and are being explored for the treatment of chronic obstructive pulmonary
disease (COPD) and other inflammatory conditions.[4][5]

Potential Anticonvulsant and Neuropathic Pain
Attenuating Properties
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Some studies have indicated that Ethyl 4-pyridylacetate itself may possess potential as an
anticonvulsant and may have properties that attenuate neuropathic pain.[3] However, detailed
guantitative data on its biological activity, such as ICso or EDso values, are not extensively
reported in the available literature.

Signaling Pathways

Given its role as a precursor to drugs targeting specific pathways and its own potential
biological activities, understanding the relevant signaling pathways is crucial for its application
in drug discovery.

Role in Neuropathic Pain Signaling

The potential neuropathic pain-attenuating properties of Ethyl 4-pyridylacetate suggest its
interaction with pathways involved in pain perception. Neuropathic pain is characterized by
neuronal hyperexcitability, and key mechanisms involve the altered function of ion channels
and signaling cascades in both peripheral and central neurons.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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